Cas no 2358507-88-5 (tert-butyl 4-(3-hydroxycyclobutyl)piperidine-1-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 4-(3-hydroxycyclobutyl)piperidine-1-carboxylate, Mixture of diastereomers
• CAS No: 2358507-88-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5613448
• PubChem ID: 164596449
• Update Time: 2023-11-27

tert-butyl 4-(3-hydroxycyclobutyl)piperidine-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxycyclobutyl)piperidine-1-carboxylate
• 2358507-88-5
• EN300-32877424
• 1-Piperidinecarboxylic acid, 4-(3-hydroxycyclobutyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(3-hydroxycyclobutyl)piperidine-1-carboxylate, Mixture of diastereomers

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-6-4-10(5-7-15)11-8-12(16)9-11/h10-12,16H,4-9H2,1-3H3
• InChI Key： WENPIGHETOFORC-UHFFFAOYSA-N
• SMILES： OC1CC(C1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 358.2±42.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)